![molecular formula C20H15Cl2NOS B3952958 N-(2,3-dichlorophenyl)-2-phenyl-2-(phenylthio)acetamide](/img/structure/B3952958.png)
N-(2,3-dichlorophenyl)-2-phenyl-2-(phenylthio)acetamide
Overview
Description
N-(2,3-dichlorophenyl)-2-phenyl-2-(phenylthio)acetamide, commonly known as DCPA, is a chemical compound that belongs to the family of acetanilide herbicides. It is widely used in agriculture to control weeds in crops such as soybeans, corn, and wheat. DCPA is also used in the production of other chemicals, such as pharmaceuticals and dyes.
Mechanism of Action
DCPA inhibits the activity of an enzyme called acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. By blocking this enzyme, DCPA disrupts the metabolic processes of the weed and ultimately leads to its death.
Biochemical and Physiological Effects:
DCPA has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near waterways. DCPA has also been found to have some negative effects on soil microorganisms, which can affect soil fertility and nutrient cycling.
Advantages and Limitations for Lab Experiments
DCPA is a widely used herbicide in agriculture, and its effectiveness has been well documented. In the laboratory, DCPA can be used to study the effects of herbicides on plant growth and development. However, its use in lab experiments is limited by its toxicity to some soil microorganisms and aquatic organisms.
Future Directions
There are several areas of research that could be explored in relation to DCPA. One possible direction is to investigate the potential of DCPA as a lead compound for the development of new herbicides with improved efficacy and safety profiles. Another area of interest is the study of the ecological impacts of DCPA on soil and aquatic ecosystems. Finally, research could be conducted to develop new methods for the synthesis of DCPA that are more efficient and environmentally friendly.
Scientific Research Applications
DCPA has been extensively studied for its herbicidal properties. It has been found to be effective against a wide range of weeds, including annual and perennial grasses and broadleaf weeds. DCPA works by inhibiting the growth of weed seeds and roots, preventing them from germinating and establishing themselves in the soil.
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-phenyl-2-phenylsulfanylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15Cl2NOS/c21-16-12-7-13-17(18(16)22)23-20(24)19(14-8-3-1-4-9-14)25-15-10-5-2-6-11-15/h1-13,19H,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBTLMDMNKJDSMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC2=C(C(=CC=C2)Cl)Cl)SC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15Cl2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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